Cas no 1094783-71-7 (4-(3-Methoxypropoxy)phenylmethanamine)

• Product Name: 4-(3-Methoxypropoxy)phenylmethanamine
• CAS No: 1094783-71-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD11620912
• CID: 4571491
• PubChem ID: 43253994
• Update Time: 2025-05-25

4-(3-Methoxypropoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypropoxy)benzylamine
• [4-(3-methoxypropoxy)phenyl]methanamine
• 4-(3-Methoxypropoxy)phenylmethanamine

• MDL： MFCD11620912
• Inchi： 1S/C11H17NO2/c1-13-7-2-8-14-11-5-3-10(9-12)4-6-11/h3-6H,2,7-9,12H2,1H3
• InChI Key： DONXVVIPTWDLSB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• XLogP3: 1
• Topological Polar Surface Area: 44.5

Additional information on 4-(3-Methoxypropoxy)phenylmethanamine

Comprehensive Overview of 4-(3-Methoxypropoxy)phenylmethanamine (CAS No. 1094783-71-7): Properties, Applications, and Industry Insights

4-(3-Methoxypropoxy)phenylmethanamine (CAS No. 1094783-71-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This amine derivative, characterized by a methoxypropoxy side chain, exhibits versatile reactivity, making it valuable for drug intermediate synthesis and material science applications. Its molecular formula, C₁₁H₁₇NO₂, reflects a balanced hydrophilicity-lipophilicity profile, a critical factor in bioavailability optimization for active pharmaceutical ingredients (APIs).

Recent studies highlight the compound's role in neurological research, particularly in modulating neurotransmitter pathways. Researchers are exploring its potential as a precursor for serotonin receptor ligands, aligning with the growing demand for central nervous system (CNS) therapeutics. The 3-methoxypropoxy moiety enhances metabolic stability, addressing a key challenge in psychoactive drug development. This property has sparked interest in neurodegenerative disease research, where improved blood-brain barrier penetration is crucial.

From a synthetic chemistry perspective, CAS 1094783-71-7 serves as a versatile building block for heterocyclic compound synthesis. Its amine group facilitates amide bond formation, while the aromatic ring enables electrophilic substitution reactions. Industry reports indicate increasing adoption in high-throughput screening libraries, particularly for GPCR-targeted drug discovery. The compound's logP value (predicted ~1.8) makes it suitable for medicinal chemistry optimization projects requiring balanced solubility.

Environmental and regulatory aspects of 4-(3-Methoxypropoxy)phenylmethanamine comply with REACH guidelines, with no significant ecotoxicity concerns reported. Its green chemistry profile supports sustainable manufacturing initiatives, a priority for pharmaceutical ESG strategies. Analytical methods for quantification, including HPLC-UV and LC-MS, are well-established, ensuring quality control in GMP-compliant production.

The compound's thermal stability (decomposition >200°C) enables diverse process chemistry applications. Patent literature reveals utility in prodrug design, particularly for modified-release formulations. This aligns with current personalized medicine trends, where pharmacokinetic tuning is essential. Market analysts project growth in demand, driven by orphan drug development programs and targeted cancer therapies utilizing similar structural motifs.

In material science, the methoxypropoxy group's ether linkage contributes to polymer modification applications. Researchers are investigating its incorporation into conductive polymers for flexible electronics, a rapidly expanding sector. The compound's crystallinity parameters also show promise for organic semiconductor development, particularly in optoelectronic devices.

Quality standards for CAS 1094783-71-7 typically specify ≥98% purity, with strict controls on residual solvents and heavy metal content. Storage recommendations emphasize protection from moisture and oxidation, reflecting standard amine compound handling protocols. The global supply chain demonstrates robust availability, with cGMP-certified suppliers in North America, Europe, and Asia-Pacific regions.

Emerging applications include bioconjugation chemistry for diagnostic probe development, leveraging the aromatic amine's reactivity. This positions the compound favorably in the theranostics market, combining therapeutic and diagnostic capabilities. Computational chemistry studies suggest potential for allosteric modulator design, particularly for protein-protein interaction targets.

For researchers considering 4-(3-Methoxypropoxy)phenylmethanamine, key considerations include structure-activity relationship (SAR) studies and metabolic pathway analysis. The compound's chiral center (when substituted) requires attention in enantioselective synthesis projects. Recent advancements in flow chemistry techniques have improved yields for large-scale production, addressing previous process intensification challenges.

Future directions may explore its cocrystal formation potential to modify physicochemical properties, or its utility in metal-organic frameworks (MOFs) for catalytic applications. The compound's balanced H-bond donor/acceptor count makes it attractive for supramolecular chemistry applications, particularly in molecular recognition systems.